Cas no 161692-94-0 (4-(2',4'-difluorobiphenyl-4-yl)-2-methyl-4-oxobutanoic acid - cyclohexanamine (1:1))

• Product Name: 4-(2',4'-difluorobiphenyl-4-yl)-2-methyl-4-oxobutanoic acid - cyclohexanamine (1:1)
• CAS No: 161692-94-0
• MF: C₂₃H₂₇F₂NO₃
• MW: 403.462193727493
• CID: 1341921
• PubChem ID: 3074789
• Update Time: 2025-04-20

4-(2',4'-difluorobiphenyl-4-yl)-2-methyl-4-oxobutanoic acid - cyclohexanamine (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-(2',4'-difluorobiphenyl-4-yl)-2-methyl-4-oxobutanoic acid - cyclohexanamine (1:1)
• cyclohexanamine,4-[4-(2,4-difluorophenyl)phenyl]-2-methyl-4-oxobutanoic acid
• 161692-94-0
• 4-(2',4'-Difluoro[1,1'-biphenyl]-4-yl)-2-methyl-4-oxobutanoic acid--cyclohexanamine (1/1)
• DTXSID30936580

• Inchi： 1S/C17H14F2O3.C6H13N/c1-10(17(21)22)8-16(20)12-4-2-11(3-5-12)14-7-6-13(18)9-15(14)19;7-6-4-2-1-3-5-6/h2-7,9-10H,8H2,1H3,(H,21,22);6H,1-5,7H2
• InChI Key： LFJBVSYVIKGQGO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(=CC=1)C(CC(C(=O)O)C)=O)F.NC1CCCCC1

Computed Properties

• Exact Mass: 403.19601
• Monoisotopic Mass: 403.19590005g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39